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Compound of Interest

Compound Name:

1-(2,5-

Dimethoxybenzyl)piperazine

hydrochloride

CAS No.: 374897-99-1

Cat. No.: B1321116

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 1-(2,5-
Dimethoxybenzyl)piperazine hydrochloride, a piperazine derivative of interest in medicinal

chemistry and drug development. The synthesis is achieved through a reliable one-pot

reductive amination reaction between 2,5-dimethoxybenzaldehyde and piperazine, followed by

conversion to its hydrochloride salt. This application note includes a comprehensive

experimental procedure, characterization data, and a visual workflow diagram to ensure

reproducibility and facilitate its application in a research setting.

Introduction
1-(2,5-Dimethoxybenzyl)piperazine is a versatile chemical intermediate belonging to the

benzylpiperazine class of compounds. These scaffolds are of significant interest in the

development of novel therapeutic agents due to their diverse pharmacological activities. The
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protocol outlined below describes a straightforward and efficient synthesis route, making this

compound readily accessible for further research and development.

Chemical Reaction Scheme
Reaction: Reductive amination of 2,5-dimethoxybenzaldehyde with piperazine, followed by salt

formation.

Characterization Data
The following table summarizes the key physicochemical properties of the synthesized 1-(2,5-
Dimethoxybenzyl)piperazine hydrochloride.

Property Value

IUPAC Name

1-[(2,5-

dimethoxyphenyl)methyl]piperazine;hydrochlorid

e

CAS Number 374897-99-1[1][2]

Molecular Formula C₁₃H₂₁ClN₂O₂[1][2]

Molecular Weight 272.78 g/mol [2]

Appearance White crystalline solid[1]

Purity ≥98%[1]

Solubility
Soluble in Methanol, DMSO (30 mg/ml), and

DMF (5 mg/ml)[1]

Experimental Protocol
This protocol is adapted from a similar synthesis of a benzylpiperazine derivative and is

expected to provide a good yield of the target compound.[3]

Materials and Reagents:

2,5-Dimethoxybenzaldehyde
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Piperazine

Sodium cyanoborohydride (NaBH₃CN)

Methanol (MeOH)

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSO₄)

Hydrochloric acid (gas or solution in a suitable solvent like diethyl ether or isopropanol)

Ice/water bath

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2,5-dimethoxybenzaldehyde (1.0 eq) and

piperazine (2.0 eq) in methanol. Stir the solution at room temperature for 30 minutes.

Reduction: To the stirring solution, add sodium cyanoborohydride (3.0 eq) portion-wise over

15-20 minutes. Continue to stir the reaction mixture at room temperature for another 30

minutes.

Quenching: Carefully quench the reaction by adding an ice/water mixture and continue

stirring for an additional 20 minutes.

Extraction: Transfer the mixture to a separatory funnel and extract the product with

dichloromethane (3 x 30 mL).

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and evaporate the solvent under reduced

pressure to obtain the crude 1-(2,5-dimethoxybenzyl)piperazine as an oil.

Purification (Optional): The crude product can be purified by flash column chromatography

on silica gel using a suitable eluent system (e.g., a gradient of petroleum ether and

dichloromethane).[3]
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Hydrochloride Salt Formation: Dissolve the purified free base in a minimal amount of a

suitable anhydrous solvent (e.g., diethyl ether or isopropanol). Bubble anhydrous hydrogen

chloride gas through the solution or add a solution of HCl in the chosen solvent until

precipitation is complete.

Isolation: Collect the precipitated white crystals of 1-(2,5-Dimethoxybenzyl)piperazine
hydrochloride by filtration, wash with a small amount of cold solvent, and dry under

vacuum.

Experimental Workflow

Reaction Work-up Purification and Salt Formation

1. Dissolve 2,5-Dimethoxybenzaldehyde
and Piperazine in Methanol

2. Stir at Room Temperature
(30 min) 3. Add Sodium Cyanoborohydride 4. Stir at Room Temperature

(30 min) 5. Quench with Ice/Water 6. Extract with Dichloromethane 7. Dry with MgSO4 and Concentrate 8. Column Chromatography
(Optional) 9. Dissolve in Anhydrous Solvent 10. Add HCl 11. Filter and Dry L

Final Product:
1-(2,5-Dimethoxybenzyl)piperazine HCl

Click to download full resolution via product page

Caption: Synthesis workflow for 1-(2,5-Dimethoxybenzyl)piperazine hydrochloride.

Safety Precautions
This synthesis should be performed in a well-ventilated fume hood.

Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all

times.

Sodium cyanoborohydride is a toxic and moisture-sensitive reagent. Handle with care.

Hydrogen chloride is a corrosive gas. Handle with appropriate safety measures.

Conclusion
The provided protocol offers a reliable and straightforward method for the synthesis of 1-(2,5-
Dimethoxybenzyl)piperazine hydrochloride. The detailed steps and characterization data
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will be valuable for researchers in the fields of medicinal chemistry and drug discovery,

enabling them to synthesize this compound for their research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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